Cas no 499184-91-7 (N-benzyl-N-(3-chloroquinoxalin-2-yl)-4-methylbenzene-1-sulfonamide)

• Product Name: N-benzyl-N-(3-chloroquinoxalin-2-yl)-4-methylbenzene-1-sulfonamide
• CAS No: 499184-91-7
• MF: C₂₂H₁₈ClN₃O₂S
• MW: 423.915222644806
• CID: 3104962
• PubChem ID: 2383981
• Update Time: 2025-04-21

N-benzyl-N-(3-chloroquinoxalin-2-yl)-4-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-N-(3-chloro-quinoxalin-2-yl)-4-methyl-benzenesulfonamide
• N-benzyl-N-(3-chloroquinoxalin-2-yl)-4-methylbenzene-1-sulfonamide
• ZUA18491
• 499184-91-7
• G35045
• EN300-02035
• AKOS000115572
• Z56854342
• CS-0218786
• N-benzyl-N-(3-chloroquinoxalin-2-yl)-4-methylbenzenesulfonamide

• Inchi： 1S/C22H18ClN3O2S/c1-16-11-13-18(14-12-16)29(27,28)26(15-17-7-3-2-4-8-17)22-21(23)24-19-9-5-6-10-20(19)25-22/h2-14H,15H2,1H3
• InChI Key： FWKGDFVSORLIAL-UHFFFAOYSA-N
• SMILES： ClC1C(=NC2C=CC=CC=2N=1)N(CC1C=CC=CC=1)S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 423.0808257Da
• Monoisotopic Mass: 423.0808257Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 71.5Ų